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Compound of Interest

4-(Bromomethyl)benzo[d]
[1,3]dioxole

Cat. No.: B182611

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the material safety data for 4-
(Bromomethyl)benzo[d]dioxole (CAS No. 101417-40-7) and its closely related isomer, 5-
(Bromomethyl)benzo[d]dioxole (CAS No. 2606-51-1). Due to the structural similarities and
shared functional groups, the safety precautions and handling procedures are largely
applicable to both isomers, which are key intermediates in organic synthesis and medicinal
chemistry. This document synthesizes available data to ensure safe laboratory practices.

Chemical and Physical Properties

The following table summarizes the known physical and chemical properties of 4-
(Bromomethyl)benzo[d]dioxole and its 5-isomer. This data is essential for understanding the
material's behavior under various laboratory conditions.
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5-
Property (Bromomethyl)benzo[d]dio Source
xole

Molecular Formula CsH7BrO:z [1112][3]
Molecular Weight 215.04 g/mol [1][2]
Appearance White crystalline solid / crystals  [1][2][3]
Melting Point 45-47 °C [3]
Boiling Point 269.9 £ 9.0 °C (Predicted) [3]
Density 1.652 + 0.06 g/cm? (Predicted) [3]

Storage Temperature

-20°C

[2](3]

InChl Key

UNYHRXLMTSXVIB-
UHFFFAOYSA-N

[1]2]

SMILES

BrCclccc20COc2cl

[2]

Note: Specific quantitative data for the 4-isomer is limited in the provided search results. The

data for the 5-isomer is presented as a close surrogate.

Hazard Identification and Classification

This compound is classified as hazardous. The primary dangers are severe skin and eye

damage and potential for allergic skin reactions.
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Hazard
. GHS Category Statement Source
Classification

H314: Causes severe
Category 1B/ 1C skin burns and eye [1112113114]

damage

Skin

Corrosion/Irritation

) H318: Causes serious
Serious Eye Damage Category 1
eye damage

) o H317: May cause an
Skin Sensitization Category 1 ) ) ) [1][2]
allergic skin reaction

. i H302: Harmful if
Acute Oral Toxicity Not specified [4]
swallowed

Signal Word:Danger[2][3][4]
Hazard Pictograms:

corrosive; irritant[1][3]

Experimental Protocols: Safe Handling and
Emergency Procedures

Strict adherence to the following protocols is mandatory to ensure personnel safety and
minimize exposure risk.

Engineering Controls and Personal Protective
Equipment (PPE)

o Ventilation: All work must be conducted in a well-ventilated area, preferably within a certified
chemical fume hood.[5][6][7]

o Eye Protection: Wear tightly fitting safety goggles or a face shield conforming to EN166 (EU)
or NIOSH (US) standards.[8][9][10]
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e Hand Protection: Use chemically resistant, impervious gloves (e.g., nitrile rubber) inspected
before use. Dispose of contaminated gloves properly after use.[8][10]

» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure. A
lab coat is mandatory, with additional protective clothing for larger quantities.[9]

o Respiratory Protection: If dust or aerosols are generated, use a full-face respirator with an
appropriate filter.[9]

Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing.[6][11] Do not breathe dust or fumes.[5]
[8] Wash hands thoroughly after handling.[5] Keep away from incompatible materials such as
strong oxidizing agents and strong bases.[12]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6][13]
The recommended storage temperature is -20°C.[2][3] Store locked up.[5][8][12]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear full PPE as described in
section 3.1. Avoid dust formation.[7][10]

o Containment and Cleanup: Prevent the product from entering drains.[5][11] For spills, sweep
up the solid material carefully, avoiding dust generation, and place it into a suitable, closed
container for disposal.[8][10]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8][10]

o Specific Hazards: During a fire, irritating and toxic gases such as carbon monoxide, carbon
dioxide, and hydrogen halides may be generated.[11][12]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8][12]
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Visualization of Workflows and Hazards

The following diagrams illustrate critical safety workflows and potential health hazards
associated with 4-(Bromomethyl)benzo[d]dioxole.
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Safe Handling Workflow for 4-(Bromomethyl)benzo[d]dioxole
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'
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Caption: Workflow for safe handling from preparation to disposal.
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Health Hazards & First Aid Response

Routes of Exposure & Hazards

Inhalation Skin Contact Eye Contact Ingestion
(Respiratory Irritation) (Severe Burns, Sensitization) (Severe Damage) (Harmful)

If Inhaled If on Skin If in Eyes If Swallowed

First Aid Measures

Immediately remove all Rinse cautiously with water for
Move to fresh air. contaminated clothing. several minutes. Remove contact

Rinse mouth. Do NOT induce

vomiting. Seek immediate
medical attention.

Seek immediate medical attention. Rinse skin with water for 15+ min. lenses. Continue rinsing.
Seek immediate medical attention. Seek immediate medical attention.

Click to download full resolution via product page

Caption: Primary exposure routes, associated health hazards, and required first aid.
First Aid Measures

Immediate medical attention is required for all exposure routes.[12]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[5][9][12]
Immediately call a POISON CENTER or doctor.

If on Skin: Take off immediately all contaminated clothing.[12] Rinse the skin with plenty of
water for at least 15 minutes.[5][12] Immediately call a POISON CENTER or doctor.

If in Eyes: Rinse cautiously with water for several minutes.[5][12] Remove contact lenses if
present and easy to do. Continue rinsing.[5][12] Immediately call a POISON CENTER or
doctor.[12]

If Swallowed: Rinse mouth.[8][12] Do NOT induce vomiting.[12] Call a POISON CENTER or
doctor if you feel unwell.[12]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b182611?utm_src=pdf-body-img
https://www.fishersci.com/store/msds?partNumber=SEW03798EB&productDescription=METHYL+4-%28BROMOMETHYL%29BEN25GR&vendorId=VN00092202&countryCode=US&language=en
https://aksci.com/sds/9292CS_SDS.pdf
https://www.echemi.com/sds/4-bromomethylbenzoicacid-pid_Rock11518.html
https://www.fishersci.com/store/msds?partNumber=SEW03798EB&productDescription=METHYL+4-%28BROMOMETHYL%29BEN25GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SEW03798EB&productDescription=METHYL+4-%28BROMOMETHYL%29BEN25GR&vendorId=VN00092202&countryCode=US&language=en
https://aksci.com/sds/9292CS_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=SEW03798EB&productDescription=METHYL+4-%28BROMOMETHYL%29BEN25GR&vendorId=VN00092202&countryCode=US&language=en
https://aksci.com/sds/9292CS_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=SEW03798EB&productDescription=METHYL+4-%28BROMOMETHYL%29BEN25GR&vendorId=VN00092202&countryCode=US&language=en
https://aksci.com/sds/9292CS_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=SEW03798EB&productDescription=METHYL+4-%28BROMOMETHYL%29BEN25GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SEW03798EB&productDescription=METHYL+4-%28BROMOMETHYL%29BEN25GR&vendorId=VN00092202&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-bromomethylbenzoic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=SEW03798EB&productDescription=METHYL+4-%28BROMOMETHYL%29BEN25GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SEW03798EB&productDescription=METHYL+4-%28BROMOMETHYL%29BEN25GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SEW03798EB&productDescription=METHYL+4-%28BROMOMETHYL%29BEN25GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[5][6][12] Do not let the product enter drains or the
environment.[6][10]

This guide is intended for informational purposes and should be used in conjunction with an
official, up-to-date Safety Data Sheet (SDS) from the supplier. Always perform a thorough risk
assessment before beginning any new experimental procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b182611#4-bromomethyl-benzo-d-dioxole-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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